Cas no 67874-18-4 (1-[2-[(2-cyanoethyl)(1-oxooctadecyl)amino]ethyl]-2-heptadecyl-4,5-dihydro-1-methyl-1H-imidazolium methyl sulphate)

• Product name: 1-[2-[(2-cyanoethyl)(1-oxooctadecyl)amino]ethyl]-2-heptadecyl-4,5-dihydro-1-methyl-1H-imidazolium methyl sulphate
• CAS No: 67874-18-4
• MF: C₄₅H₈₈N₄O₅S
• MW: 797.269032478333
• CID: 967449
• PubChem ID: 171931

1-[2-[(2-cyanoethyl)(1-oxooctadecyl)amino]ethyl]-2-heptadecyl-4,5-dihydro-1-methyl-1H-imidazolium methyl sulphate Chemical and Physical Properties

Names and Identifiers

• 1-[2-[(2-cyanoethyl)(1-oxooctadecyl)amino]ethyl]-2-heptadecyl-4,5-dihydro-1-methyl-1H-imidazolium methyl sulphate
• N-(2-cyanoethyl)-N-[2-(2-heptadecyl-1-methyl-4,5-dihydroimidazol-1-ium-1-yl)ethyl]octadecanamide,methyl sulfate
• 1-{2-[(2-cyanoethyl)(octadecanoyl)amino]ethyl}-2-heptadecyl-1-methyl-4,5-dihydro-1H-imidazol-1-ium methyl sulfate
• DTXSID60987227
• 67874-18-4
• NS00054876
• 1H-Imidazolium, 1-(2-((2-cyanoethyl)(1-oxooctadecyl)amino)ethyl)-2-heptadecyl-4,5-dihydro-1-methyl-, methyl sulfate (1:1)
• 1H-Imidazolium, 1-(2-((2-cyanoethyl)(1-oxooctadecyl)amino)ethyl)-2-heptadecyl-4,5-dihydro-1-methyl-, methyl sulfate
• EINECS 267-457-8
• 1-(2-((2-Cyanoethyl)(1-oxooctadecyl)amino)ethyl)-2-heptadecyl-4,5-dihydro-1-methyl-1H-imidazolium methyl sulphate
• 1H-Imidazolium, 1-[2-[(2-cyanoethyl)(1-oxooctadecyl)amino]ethyl]-2-heptadecyl-4,5-dihydro-1-methyl-, methyl sulfate
• JRNQTQQWVNRAFK-UHFFFAOYSA-M

• Inchi： InChI=1S/C44H85N4O.CH4O4S/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-30-32-35-43-46-38-41-48(43,3)42-40-47(39-34-37-45)44(49)36-33-31-29-27-25-23-21-19-17-15-13-11-9-7-5-2;1-5-6(2,3)4/h4-36,38-42H2,1-3H3;1H3,(H,2,3,4)/q+1;/p-1
• InChI Key： JRNQTQQWVNRAFK-UHFFFAOYSA-M
• SMILES： CCCCCCCCCCCCCCCCCC1=NCC[N+]1(C)CCN(CCC#N)C(=O)CCCCCCCCCCCCCCCCC.COS(=O)(=O)[O-]

Computed Properties

• Exact Mass: 796.648
• Monoisotopic Mass: 796.648
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 55
• Rotatable Bond Count: 37
• Complexity: 923
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131Ų